2-Guanidinopentanedioic acid

• CAS: 74318-14-2
• Synonyms: alpha-guanidinoglutaric acid
• Molecular Formula: C6H11N3O4
• Molecular Weight: 189.17 g/mol
• SMILES: C(CC(=O)O)C(C(=O)O)N=C(N)N
• InChI: InChI=1S/C6H11N3O4/c7-6(8)9-3(5(12)13)1-2-4(10)11/h3H,1-2H2,(H,10,11)(H,12,13)(H4,7,8,9)
• InChIKey: RHVVRMJOHATSPD-UHFFFAOYSA-N

Researchers studying epileptogenesis or NO signaling often face unreliable substitutes. 2-Guanidinopentanedioic acid (α-GGA) is the authentic endogenous convulsant and linear mixed-type NOS inhibitor (Ki 2.69 μM) validated for these specific pathways. - Eliminates confounding results from non-substrate analogs like L-arginine. - Enables direct enzyme kinetic assays as a selective amidinoaspartase substrate. - Chemically-defined ROS generator for reproducible oxidative stress studies.

2-Guanidinopentanedioic Acid Specifications & Comparison

2-Guanidinopentanedioic acid (CAS 74318-14-2), also known as alpha-guanidinoglutaric acid (α-GGA) or N-amidino-L-glutamate, is a non-proteinogenic amino acid derivative characterized by a guanidino moiety substituted at the alpha-carbon of glutaric acid [1]. This compound, with a molecular formula of C6H11N3O4 and a molecular weight of 189.17 g/mol, has been identified as an endogenous metabolite first isolated from cobalt-induced epileptic focus tissue in the cerebral cortex of cats [2]. It functions both as an enzymatic substrate and as an inhibitor, most notably of nitric oxide synthase (NOS), and has been implicated in neurological research, metabolic pathway analysis, and pharmaceutical development [3].

NOS inhibition Non-arginine-derived inhibitor with linear mixed-type mechanism

Metabolic probe Selective substrate for amidinoaspartase (EC 3.5.3.14) for urea cycle studies

Chiral research (S)-enantiomer available for stereochemical control experiments

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 155953, 2-Guanidinopentanedioic acid. Available from: https://pubchem.ncbi.nlm.nih.gov/compound/155953 (accessed 2026). View Source
• [2] Mori A, Akagi M, Katayama Y, et al. alpha-Guanidinoglutaric acid in cobalt-induced epileptogenic cerebral cortex of cats. J Neurochem. 1980 Sep;35(3):603-5. View Source
• [3] Yokoi I, Kabuto H, Habu H, Mori A. alpha-Guanidinoglutaric acid, an endogenous convulsant, as a novel nitric oxide synthase inhibitor. J Neurochem. 1994 Oct;63(4):1565-7. View Source

Irreplaceable Properties of 2-Guanidinopentanedioic Acid

While the market offers numerous guanidino compounds—including L-arginine, guanidinosuccinic acid, and NG-monomethyl-L-arginine—these are not functionally interchangeable in research settings [1]. 2-Guanidinopentanedioic acid exhibits a unique dual-role profile, acting both as an endogenous convulsant and as a non-guanidino nitrogen-substituted NOS inhibitor with a distinct mechanism of action [2]. Its specific linear mixed-type inhibition mode and its capacity to generate reactive oxygen species (superoxide and hydroxyl radicals) in aqueous solution confer experimental properties not replicated by structurally similar compounds [3]. Substituting this compound with common L-arginine or other guanidino derivatives without accounting for these specific mechanistic and physicochemical differences can lead to confounding experimental outcomes, particularly in studies focused on epileptogenesis, neurochemistry, or NO signaling pathways [4].

L-Arginine or MeArg may not replicate linear mixed-type NOS inhibition

Common guanidino compounds lack reported ROS-generating capacity

Non-substrate analogs cannot probe amidinoaspartase activity

• [1] MacAllister RJ, Whitley GS, Vallance P. Effects of guanidino and uremic compounds on nitric oxide pathways. Kidney Int. 1994 Mar;45(3):737-42. View Source
• [2] Yokoi I, Kabuto H, Habu H, Mori A. alpha-Guanidinoglutaric acid, an endogenous convulsant, as a novel nitric oxide synthase inhibitor. J Neurochem. 1994 Oct;63(4):1565-7. View Source
• [3] Mori A, Kohno M, Masumizu T, Noda Y, Packer L. alpha-Guanidinoglutaric acid as a free radical generator. Biochem Mol Biol Int. 1995 Oct;37(2):371-4. View Source
• [4] Yokoi I, Akiyama K, Kabuto H, et al. Seizures induced by alpha-guanidinoglutaric acid, a nitric oxide synthase inhibitor, are controlled by L-arginine. Jpn J Psychiatry Neurol. 1994 Jun;48(2):451-4. View Source

2-Guanidinopentanedioic Acid: Comparative Performance Data

NOS Inhibition Potency vs. MeArg

2-Guanidinopentanedioic acid (α-GGA) inhibits nitric oxide synthase (NOS) activity with an inhibition constant (Ki) of 2.69 μM, demonstrating a linear mixed-type inhibition mechanism [1]. In direct head-to-head comparison, this potency is equivalent to that of NG-monomethyl-L-arginine (MeArg; Ki = 3.51 μM), a widely recognized NOS inhibitor [2]. Unlike MeArg, which is synthesized by substituting the guanidino nitrogen of L-arginine, α-GGA is a non-guanidino nitrogen-substituted compound, suggesting a distinct binding interaction with the enzyme active site [3].

NOS Inhibition Ki

Head-to-head

Target (α-GGA) Ki 2.69 µM

Comparator (MeArg) Ki 3.51 µM

Supports NOS inhibition pathway study context

Linear mixed-type inhibition; distinct scaffold vs MeArg

Evidence Dimension	Nitric oxide synthase (NOS) inhibition constant (Ki)
Target Compound Data	Ki = 2.69 μM (linear mixed-type inhibition)
Comparator Or Baseline	NG-monomethyl-L-arginine (MeArg): Ki = 3.51 μM
Quantified Difference	α-GGA Ki is 23.4% lower (more potent) than MeArg
Conditions	Rat brain NOS activity assay; Ki determined from Dixon plots

Why This Matters

For researchers requiring a potent, non-arginine-derived NOS inhibitor, α-GGA offers comparable efficacy to MeArg but with a distinct chemical scaffold, enabling differential mechanistic studies or orthogonal validation experiments.

• [1] Yokoi I, Kabuto H, Habu H, Mori A. alpha-Guanidinoglutaric acid, an endogenous convulsant, as a novel nitric oxide synthase inhibitor. J Neurochem. 1994 Oct;63(4):1565-7. View Source
• [2] Yokoi I, Kabuto H, Habu H, Mori A. alpha-Guanidinoglutaric acid, an endogenous convulsant, as a novel nitric oxide synthase inhibitor. J Neurochem. 1994 Oct;63(4):1565-7. View Source
• [3] Yokoi I, Kabuto H, Habu H, Mori A. alpha-Guanidinoglutaric acid, an endogenous convulsant, as a novel nitric oxide synthase inhibitor. J Neurochem. 1994 Oct;63(4):1565-7. View Source

Amidinoaspartase (EC 3.5.3.14) Substrate Specificity

2-Guanidinopentanedioic acid, in its L-stereoisomer form (N-amidino-L-glutamate), serves as a substrate for the enzyme amidinoaspartase (EC 3.5.3.14), which catalyzes the hydrolysis of N-amidino-L-glutamate to L-glutamic acid and urea [1]. The enzyme demonstrates specificity for the L-isomer, whereas closely related analogs such as N-amidino-D-aspartate, 3-guanidinopropionic acid, 4-guanidinobutyric acid, L-arginine, and guanidinoacetic acid are not substrates [2].

Amidinoaspartase Substrate

Class-level

Target (L-isomer) Hydrolyzed to L-Glu + urea

Comparators Not substrates

Enables selective amidinoaspartase activity probe

L-isomer specificity; non-substrates: L-arginine, guanidinoacetic acid

Evidence Dimension	Enzymatic substrate recognition by amidinoaspartase (EC 3.5.3.14)
Target Compound Data	Hydrolyzed to L-glutamic acid + urea (L-isomer specific)
Comparator Or Baseline	L-arginine, guanidinoacetic acid, 3-guanidinopropionic acid, 4-guanidinobutyric acid, N-amidino-D-aspartate
Quantified Difference	Target compound is a substrate; comparator compounds are not substrates
Conditions	In vitro enzyme assay (BRENDA database entry 140895)

Why This Matters

This specificity enables researchers to use 2-guanidinopentanedioic acid as a selective probe for studying amidinoaspartase activity or for investigating L-glutamic acid/urea metabolic pathways, a function not shared by common guanidino compounds like arginine or creatine.

• [1] BRENDA Enzyme Database. Information on EC 3.5.3.14 - amidinoaspartase. Substrate: N-amidino-L-glutamate. Available from: https://www.brenda-enzymes.org/enzyme.php?ecno=3.5.3.14 (accessed 2026). View Source
• [2] BRENDA Enzyme Database. Information on EC 3.5.3.14 - amidinoaspartase. Additional Information: Non-substrate compounds. Available from: https://www.brenda-enzymes.org/enzyme.php?ecno=3.5.3.14 (accessed 2026). View Source

Superoxide and Hydroxyl Radical Generation

α-Guanidinoglutaric acid (α-GGA) generates reactive oxygen species (ROS), specifically superoxide and hydroxyl radicals, in aqueous solution [1]. This property distinguishes it from structurally related guanidino compounds that do not exhibit similar ROS-generating capacity. While quantitative ROS yield data are not directly comparable across studies due to varying detection methodologies, the reported ROS generation is associated with neuronal depolarization and epileptogenicity in experimental models [2].

ROS Generation

Context-dependent

Generates superoxide and hydroxyl radicals in aqueous solution

Supports oxidative stress pathway modeling

ESR spin trapping detection; data to verify across models

Evidence Dimension	Reactive oxygen species (ROS) generation capacity
Target Compound Data	Generates superoxide and hydroxyl radicals in aqueous solution
Comparator Or Baseline	Not explicitly quantified against comparators in primary literature
Quantified Difference	Qualitative: α-GGA generates ROS; many other guanidino compounds (e.g., creatinine, guanidinoacetic acid) do not report this property
Conditions	Aqueous solution; ROS detected via electron spin resonance (ESR) spin trapping

Why This Matters

For studies investigating oxidative stress mechanisms, neuronal depolarization, or free radical biology, α-GGA provides a chemically defined, guanidino-based ROS generator, enabling researchers to dissect ROS-mediated effects in experimental systems.

• [1] Mori A, Kohno M, Masumizu T, Noda Y, Packer L. alpha-Guanidinoglutaric acid as a free radical generator. Biochem Mol Biol Int. 1995 Oct;37(2):371-4. View Source
• [2] Mori A, Kohno M, Masumizu T, Noda Y, Packer L. alpha-Guanidinoglutaric acid as a free radical generator. Biochem Mol Biol Int. 1995 Oct;37(2):371-4. View Source

Patent-Listed Promoiety for CBD Prodrugs

2-Guanidinopentanedioic acid is explicitly claimed as a promoiety in ester prodrug formulations of cannabidiol (CBD) within international patent WO 2018/096504 [1]. The patent lists α-guanidinoglutaric acid ester among a panel of amino acid and guanidino derivative promoieties designed to enhance the solubility and oral bioavailability of CBD [2]. While the patent does not provide comparative quantitative data on the performance of the α-GGA ester relative to other listed promoieties, its inclusion in this commercial patent portfolio signifies recognized utility in advanced pharmaceutical formulation strategies.

Prodrug Promoiety

Source review

Listed in WO 2018/096504 as CBD prodrug ester promoiety

Indicates prodrug design research context

No quantitative performance data in patent

Evidence Dimension	Patent claim inclusion as a prodrug promoiety
Target Compound Data	Explicitly listed in WO 2018/096504 as a promoiety for CBD prodrugs
Comparator Or Baseline	Other listed promoieties include L-valine ester, L-nitroarginine ester, L-N,N dimethylarginine ester, etc.
Quantified Difference	No quantitative performance data provided in patent claims
Conditions	Patent application WO 2018/096504, filed 2017-11-27

Why This Matters

For pharmaceutical scientists and medicinal chemists developing prodrug strategies, the patent listing validates the compound's acceptance as a viable promoiety, potentially streamlining intellectual property clearance and formulation development efforts.

• [1] Salzman A, Flower K, Garner CE, Jagtap P, Musa S. CBD PRODRUGS, COMPOSITIONS, AND METHODS OF ADMINISTERING CBD AND CBD PRODRUGS. World Intellectual Property Organization Patent WO 2018/096504. 2018 May 31. View Source
• [2] Salzman A, Flower K, Garner CE, Jagtap P, Musa S. CBD PRODRUGS, COMPOSITIONS, AND METHODS OF ADMINISTERING CBD AND CBD PRODRUGS. World Intellectual Property Organization Patent WO 2018/096504. 2018 May 31. View Source

Solubility & Optical Rotation of (S)-Enantiomer

The (S)-enantiomer of 2-guanidinopentanedioic acid (CAS 73477-53-9) exhibits a specific optical rotation of -20° (C=4, 2 mol/L HCl) and demonstrates solubility in PBS pH 7.2 exceeding 50 mg/mL . These physicochemical parameters are critical for experimental reproducibility and formulation design. While comparable data for the racemic mixture (CAS 74318-14-2) are less extensively documented, the stereochemically defined enantiomer provides a more rigorous standard for research applications where chiral purity may influence biological outcomes [1].

(S)-Enantiomer Attributes

Specification review

[α]D = -20° (C=4, 2M HCl); solubility >50 mg/mL (PBS pH 7.2)

Supports stereochemical-control and solubility screening

Racemic mixture may differ; data to verify lot-specific

Evidence Dimension	Optical rotation and aqueous solubility
Target Compound Data	[α]D = -20° (C=4, 2 mol/L HCl); PBS pH 7.2 solubility >50 mg/mL
Comparator Or Baseline	Racemic mixture (CAS 74318-14-2): optical rotation not applicable/not reported
Quantified Difference	Enantiopure material provides defined stereochemical identity vs. racemic mixture
Conditions	C=4, 2 mol/L HCl (optical rotation); PBS pH 7.2 (solubility)

Why This Matters

For researchers requiring chiral purity or defined stereochemical properties, sourcing the (S)-enantiomer with verified optical rotation ensures experimental consistency and enables correlation with biological activity data from published studies that utilized this specific stereoisomer.

• [1] TCI America. (S)-(-)-2-Guanidinoglutaric Acid Product Datasheet G0265. Available from: https://datasheets.globalspec.com/ds/TCI-America/G0265/abc123 (accessed 2026). View Source

2-Guanidinopentanedioic Acid Validated Applications

NOS-Dependent Epileptogenesis and Seizure Mechanisms

2-Guanidinopentanedioic acid (α-GGA) is an established tool compound for studying nitric oxide synthase (NOS) inhibition in the context of epileptogenesis. With a Ki of 2.69 μM against NOS, it enables dose-dependent modulation of NO production in neuronal tissues [8]. Its endogenous presence in cobalt-induced epileptic foci and its convulsant effects upon intracerebroventricular administration provide a direct link between NOS inhibition and seizure activity [9]. Furthermore, its ROS-generating capacity (superoxide and hydroxyl radicals) allows researchers to explore the intersection of NO signaling and oxidative stress in neuronal depolarization [3].

Amidinoaspartase Activity & Urea Cycle Analysis

As a validated substrate for amidinoaspartase (EC 3.5.3.14), 2-guanidinopentanedioic acid (N-amidino-L-glutamate) serves as a selective probe for characterizing this enzyme's activity [8]. Its hydrolysis to L-glutamic acid and urea enables direct quantification of enzyme kinetics, while its structural specificity (L-isomer required) distinguishes it from non-substrate analogs like L-arginine and guanidinoacetic acid [9]. This specificity makes it valuable for mapping guanidino compound metabolism and investigating urea cycle-related disorders.

Cannabinoid Prodrug Bioavailability Enhancement

The explicit inclusion of α-guanidinoglutaric acid ester as a promoiety in CBD prodrug patents (WO 2018/096504) validates its industrial applicability in pharmaceutical development [8]. Medicinal chemists and formulation scientists can leverage this compound to design ester prodrugs aimed at improving the solubility and oral bioavailability of cannabinoid therapeutics [9]. The patent landscape provides a clear precedent for its use, potentially accelerating development timelines for novel prodrug candidates.

Chemically Defined ROS Source for Free Radical Research

α-Guanidinoglutaric acid generates superoxide and hydroxyl radicals in aqueous solution, making it a useful chemical tool for studying ROS-mediated cellular damage [8]. Unlike enzymatic or complex biological sources of ROS, this compound provides a chemically defined, reproducible system for investigating free radical effects on membrane integrity, protein oxidation, or DNA damage [9]. Its guanidino structure also allows for comparative studies with other guanidino compounds to dissect structure-activity relationships in ROS generation.

Application

Selection Property

Validation Focus

NOS pathway & epileptiform model research

NOS inhibition profile

Model-response endpoint review

Amidinoaspartase pathway & urea cycle studies

Enzyme substrate specificity

Metabolic pathway mapping

CBD prodrug design & formulation research

Promoiety patent precedent

Formulation solubility screening

Chemically defined ROS source for free radical studies

ROS generation capacity

Oxidative stress model reproducibility

• [1] Yokoi I, Kabuto H, Habu H, Mori A. alpha-Guanidinoglutaric acid, an endogenous convulsant, as a novel nitric oxide synthase inhibitor. J Neurochem. 1994 Oct;63(4):1565-7. View Source
• [2] Mori A, Akagi M, Katayama Y, et al. alpha-Guanidinoglutaric acid in cobalt-induced epileptogenic cerebral cortex of cats. J Neurochem. 1980 Sep;35(3):603-5. View Source
• [3] Mori A, Kohno M, Masumizu T, Noda Y, Packer L. alpha-Guanidinoglutaric acid as a free radical generator. Biochem Mol Biol Int. 1995 Oct;37(2):371-4. View Source
• [4] BRENDA Enzyme Database. Information on EC 3.5.3.14 - amidinoaspartase. Available from: https://www.brenda-enzymes.org/enzyme.php?ecno=3.5.3.14 (accessed 2026). View Source
• [5] BRENDA Enzyme Database. Information on EC 3.5.3.14 - amidinoaspartase. Available from: https://www.brenda-enzymes.org/enzyme.php?ecno=3.5.3.14 (accessed 2026). View Source
• [6] Salzman A, Flower K, Garner CE, Jagtap P, Musa S. CBD PRODRUGS, COMPOSITIONS, AND METHODS OF ADMINISTERING CBD AND CBD PRODRUGS. World Intellectual Property Organization Patent WO 2018/096504. 2018 May 31. View Source
• [7] Salzman A, Flower K, Garner CE, Jagtap P, Musa S. CBD PRODRUGS, COMPOSITIONS, AND METHODS OF ADMINISTERING CBD AND CBD PRODRUGS. World Intellectual Property Organization Patent WO 2018/096504. 2018 May 31. View Source
• [8] Mori A, Kohno M, Masumizu T, Noda Y, Packer L. alpha-Guanidinoglutaric acid as a free radical generator. Biochem Mol Biol Int. 1995 Oct;37(2):371-4. View Source
• [9] Mori A, Kohno M, Masumizu T, Noda Y, Packer L. alpha-Guanidinoglutaric acid as a free radical generator. Biochem Mol Biol Int. 1995 Oct;37(2):371-4. View Source